Cas no 2095-58-1 (4,6(1H,5H)-Pyrimidinedione,dihydro-5-(1-methylpropyl)-5-(2-propen-1-yl)-2-thioxo-)

• Product Name: 4,6(1H,5H)-Pyrimidinedione,dihydro-5-(1-methylpropyl)-5-(2-propen-1-yl)-2-thioxo-
• CAS No: 2095-58-1
• MF: C₁₁H₁₆N₂O₂S
• MW: 240.321941375732
• CID: 255439
• PubChem ID: 3032420
• Update Time: 2025-04-19

4,6(1H,5H)-Pyrimidinedione,dihydro-5-(1-methylpropyl)-5-(2-propen-1-yl)-2-thioxo- Chemical and Physical Properties

Names and Identifiers

• 4,6(1H,5H)-Pyrimidinedione,dihydro-5-(1-methylpropyl)-5-(2-propen-1-yl)-2-thioxo-
• 5-butan-2-yl-5-prop-2-enyl-2-sulfanylidene-1,3-diazinane-4,6-dione
• Thiosebutal
• BARBITURIC ACID, 5-ALLYL-5-sec-BUTYL-2-THIO-
• DTXSID60943242
• 5-Allyl-5-sec-butyl-2-thiobarbituric acid
• allyl-s-butyl-thiobarbiturate
• Allyl sec-butyl thiobarbituric acid
• 4,6(1H,5H)-Pyrimidinedione, dihydro-5-(1-methylpropyl)-5-(2-propen-1-yl)-2-thioxo-
• SCHEMBL10582774
• 2095-58-1
• 5-(Butan-2-yl)-4,6-dihydroxy-5-(prop-2-en-1-yl)pyrimidine-2(5H)-thione
• BRN 0202154

• Inchi： 1S/C11H16N2O2S/c1-4-6-11(7(3)5-2)8(14)12-10(16)13-9(11)15/h4,7H,1,5-6H2,2-3H3,(H2,12,13,14,15,16)
• InChI Key： GCOXVMRWVAFFEE-UHFFFAOYSA-N
• SMILES： S=C1NC(C(C(N1)=O)(CC=C)C(C)CC)=O

Computed Properties

• Exact Mass: 240.09338
• Monoisotopic Mass: 240.09324893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 90.3Ų

Experimental Properties

• Density: 1.2072 (rough estimate)
• Refractive Index: 1.5650 (estimate)
• PSA: 58.2